molecular formula C20H22N4O5 B2666631 2-(3-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)ureido)benzamide CAS No. 877641-67-3

2-(3-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)ureido)benzamide

Cat. No. B2666631
CAS RN: 877641-67-3
M. Wt: 398.419
InChI Key: RZEYJFQCNZACNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(3-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)ureido)benzamide” is a type of benzamide derivative . Benzamides are a significant class of amide compounds that have been widely used in various industries such as medical, industrial, biological, and potential drug industries . They are found in various natural products in organic chemistry .


Synthesis Analysis

The synthesis of benzamide derivatives like the one you mentioned often involves the condensation of benzoic acids and amines . For instance, a series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . The reaction was performed using TEA as a base and THF as a solvent .

Scientific Research Applications

Virtual Screening and Pharmacokinetic Characterization

A study described the virtual screening targeting the urokinase receptor, leading to the synthesis of analogues with potential anti-metastatic effects in breast cancer models. The pharmacokinetic characterization of these compounds showed suitable properties for further development as cancer therapeutics (Wang et al., 2011).

Orexin Receptor Mechanisms in Compulsive Food Consumption

Research on the role of orexin receptors in compulsive food consumption identified selective antagonists that reduced binge eating in animal models, suggesting potential therapeutic targets for eating disorders (Piccoli et al., 2012).

Metabolism and Disposition of Antineoplastic Agents

A study on the metabolism and disposition of a novel antineoplastic compound in rats revealed a metabolic process involving acetylation and glucuronidation, indicating its potential for accelerating bone-marrow cell formation (Zhang et al., 2011).

IKK-2 Inhibitors for Asthma and Arthritis

Research on novel ureido thiophene-carboxamide derivatives identified compounds with low nanomolar potency as IκB kinase-2 (IKK-2) inhibitors, offering potential therapeutic avenues for asthma, rheumatoid arthritis, and COPD (Expert Opinion on Therapeutic Patents, 2005).

Synthesis and Application to Alkaloid Synthesis

An account summarized investigations into the chemistry of enaminones as intermediates in the synthesis of bioactive compounds, demonstrating their versatility in constructing complex natural products (Seki & Georg, 2014).

properties

IUPAC Name

2-[[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]carbamoylamino]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N4O5/c1-28-16-8-7-13(10-17(16)29-2)24-11-12(9-18(24)25)22-20(27)23-15-6-4-3-5-14(15)19(21)26/h3-8,10,12H,9,11H2,1-2H3,(H2,21,26)(H2,22,23,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RZEYJFQCNZACNU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)NC3=CC=CC=C3C(=O)N)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N4O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)ureido)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.